Cas no 342002-82-8 (4-Isopropoxycarbonylphenylboronic acid)

4-Isopropoxycarbonylphenylboronic acid structure

342002-82-8 structure

Product Name:4-Isopropoxycarbonylphenylboronic acid

CAS No:342002-82-8

Molecular Formula:C₁₀H₁₃BO₄

Molecular Weight:208.0188

MDL:MFCD02259385

CID:304616

PubChem ID:354334349

4-Isopropoxycarbonylphenylboronic acid Properties

Names and Identifiers

- (4-(Isopropoxycarbonyl)phenyl)boronic acid
- 4-(Isopropoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
- 4-(Isopropoxycarbonyl)benzeneboronic acid
- (4-propan-2-yloxycarbonylphenyl)boronic acid
- 4-Isopropoxycarbonylphenylboronic acid
- Benzoic acid,4-borono-, 1-(1-methylethyl) ester
- p-(Isopropoxycarbonyl)phenylboronic Acid
- [4-(isopropoxycarbonyl)phenyl]boronic acid
- 4-(Isopropoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
- Propan-2-yl 4-(dihydroxyboranyl)benzoate
- ISOPROPYL 4-BORONOBENZOATE
- NIQHFKWRHJZMQU-UHFFFAOYSA-N
- SBB005797
- AB11711
- OR14156
- AM86880
- BC001188
- AX8098212
- I1001
- F
- 4-(ISOPROPOXYCARBONYL)BENZENEBORONIC ACID
- PS-9742
- (4-propan-2-yloxycarbonylphenyl)boronic Acid
- DTXSID60370453
- AKOS015838560
- MFCD02259385
- 4-ISOPROPOXYCARBONYLPHENYLBORONIC ACID
- SY234888
- P-(ISOPROPOXYCARBONYL)PHENYLBORONIC ACID
- A875075
- 4-(isopropoxycarbonyl)phenylboronic acid
- SCHEMBL141580
- 342002-82-8
- FT-0660353
- H10928
- CS-0154175
- (4-(Isopropoxycarbonyl)phenyl)boronicacid
- 4-ISOPROPOXYCARBONYLPHENYLBORONICACID
- 4-(iso-Propoxycarbonyl)phenylboronic acid
- +Expand
- MDL： MFCD02259385
- InChIKey： NIQHFKWRHJZMQU-UHFFFAOYSA-N
- Inchi： 1S/C10H13BO4/c1-7(2)15-10(12)8-3-5-9(6-4-8)11(13)14/h3-7,13-14H,1-2H3
- SMILES： O(C(C1C([H])=C([H])C(B(O[H])O[H])=C([H])C=1[H])=O)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 208.090689g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 208.090689g/mol
Monoisotopic Mass: 208.090689g/mol
Topological Polar Surface Area: 66.8Å²
Heavy Atom Count: 15
Complexity: 210
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: -0.06840
PSA: 66.76000
Boiling Point: 359.0±44.0 °C at 760 mmHg
Melting Point: 111 °C
Flash Point: 170.9±28.4 °C
Color/Form: Tasteless Beige crystalline powder
Solubility: Not determined
Density: 1.2±0.1 g/cm3

4-Isopropoxycarbonylphenylboronic acid Security Information

Symbol: GHS07
Safety Term：S26;S37/39
Safety Instruction： 37/39-26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Room temperature storage
Risk Phrases： 36/37/38
Signal Word：warning
HazardClass：IRRITANT

4-Isopropoxycarbonylphenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-Isopropoxycarbonylphenylboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BXZJ-1g	4-ISOPROPOXYCARBONYLPHENYLBORONIC ACID	342002-82-8	98%	1g	$15.00	2024-05-05
A2B Chem LLC	AF56463-1g	4-Isopropoxycarbonylphenylboronic acid	342002-82-8	98%	1g	$14.00	2024-04-20
Aaron	AR00BY7V-1g	4-ISOPROPOXYCARBONYLPHENYLBORONIC ACID	342002-82-8	98%	1g	$7.00
abcr	AB234965-10 g	4-(Isopropoxycarbonyl)benzeneboronic acid; 97%	342002-82-8		10g	€151.80	2023-04-27
Alichem	A019118109-100g	(4-(Isopropoxycarbonyl)phenyl)boronic acid	342002-82-8	98%	100g	$359.10	2023-09-02
Ambeed	A220783-1g	(4-(Isopropoxycarbonyl)phenyl)boronic acid	342002-82-8	98%	1g	$18.0	2024-07-19
Apollo Scientific	OR14156-5g	4-(Isopropoxycarbonyl)benzeneboronic acid	342002-82-8	98%	5g	£31.00	2023-05-18
Chemenu	CM136865-5g	(4-(Isopropoxycarbonyl)phenyl)boronic acid	342002-82-8	98%	5g	$65	2021-08-05
Crysdot LLC	CD12081436-100g	(4-(Isopropoxycarbonyl)phenyl)boronic acid	342002-82-8	98%	100g	$342
eNovation Chemicals LLC	D523339-1g	(4-(Isopropoxycarbonyl)phenyl)boronic acid	342002-82-8	97%	1g	$495	2022-06-08

4-Isopropoxycarbonylphenylboronic acid Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:342002-82-8)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:342002-82-8)4-Isopropoxycarbonylphenylboronic acid

Purity:99%

Quantity:100g

Price($):460.0